Cas no 62849-42-7 (Benzenamine, 4,4'-oxybis[N,N-dimethyl-)

• Product Name: Benzenamine, 4,4'-oxybis[N,N-dimethyl-
• CAS No: 62849-42-7
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 429903
• PubChem ID: 20650204
• Update Time: 2025-04-19

Benzenamine, 4,4'-oxybis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-[4-(dimethylamino)phenoxy]-N,N-dimethylaniline
• SCHEMBL3946527
• 62849-42-7
• 4,4'-Oxybis(N,N-dimethylaniline)
• DTXSID00609259
• Benzenamine, 4,4'-oxybis[N,N-dimethyl-

• Inchi： 1S/C16H20N2O/c1-17(2)13-5-9-15(10-6-13)19-16-11-7-14(8-12-16)18(3)4/h5-12H,1-4H3
• InChI Key： QQSANSAGYFSGNN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N(C)C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 256.1577
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71